(E)-3-(3,4-dimethoxyphenyl)-1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(3,4-dimethoxyphenyl)-1-[3-(pyrimidin-2-ylamino)azetidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C18H20N4O3/c1-24-15-6-4-13(10-16(15)25-2)5-7-17(23)22-11-14(12-22)21-18-19-8-3-9-20-18/h3-10,14H,11-12H2,1-2H3,(H,19,20,21)/b7-5+
• InChI Key: GDAJUPAJWNKZTC-FNORWQNLSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)N2CC(C2)NC3=NC=CC=N3)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)N2CC(C2)NC3=NC=CC=N3)OC
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol

Description

(E)-3-(3,4-dimethoxyphenyl)-1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C18H20N4O3 and its molecular weight is 340.383. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(3,4-dimethoxyphenyl)-1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)prop-2-en-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(3,4-dimethoxyphenyl)-1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)prop-2-en-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antimicrobial and Antitubercular Activities : Synthesis of pyrimidine-azetidinone analogues has been explored for their potential in treating infectious diseases. One study details the creation of new analogues evaluated for antimicrobial activity against various bacterial and fungal strains and in vitro antituberculosis activity against Mycobacterium tuberculosis. This indicates a promising avenue for designing antibacterial and antituberculosis compounds (Chandrashekaraiah et al., 2014).

• Synthesis for Antimicrobial Candidates : Another research effort designed and synthesized novel pyrido[2,3-d]pyrimidines as potent antimicrobial compounds. These compounds demonstrated significant effectivity at low concentrations against different gram-positive and gram-negative bacteria, showcasing their potential as antimicrobial agents (Sarhan et al., 2021).

• Photophysical Properties and Sensing Applications : Research into pyrimidine-phthalimide derivatives based on the donor–π–acceptor (D–π–A) framework revealed new compounds with solid-state fluorescence and potential as colorimetric pH sensors. This highlights the versatility of pyrimidine-based compounds in developing novel materials for sensing applications (Yan et al., 2017).

• Herbicide Development : The compound ZJ0273, related to the chemical structure of interest, has been used as a herbicidal ingredient for weed control. Its synthesis and labeling with tritium and carbon-14 facilitate studies on its metabolism, mode of action, and environmental behavior, demonstrating the compound's utility in agricultural applications (Yang et al., 2008).